Cas no 1289001-34-8 (4-Amino-5-bromonicotinaldehyde)

4-Amino-5-bromonicotinaldehyde is a versatile brominated nicotinaldehyde derivative, primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive aldehyde and amino groups make it valuable for constructing heterocyclic compounds, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in complex synthetic pathways. Its structural features also facilitate applications in material science, particularly in the design of ligands or functionalized polymers. Proper storage under inert conditions is recommended to maintain reactivity.

4-Amino-5-bromonicotinaldehyde structure

1289001-34-8 structure

Product Name:4-Amino-5-bromonicotinaldehyde

CAS No:1289001-34-8

MF:C₆H₅BrN₂O

MW:201.020700216293

MDL:MFCD22547336

CID:1090763

PubChem ID:72183171

Update Time:2025-05-28

4-Amino-5-bromonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromonicotinaldehyde
- 4-amino-5-bromopyridine-3-carbaldehyde
- AB83649
- DB-138261
- SY345625
- C72169
- DTXSID20858661
- MFCD22547336
- 3-Pyridinecarboxaldehyde, 4-amino-5-bromo-
- 1289001-34-8
- CS-0063825
- A919772
- AKOS022176584
- DS-7703
- MDL： MFCD22547336
- Inchi： 1S/C6H5BrN2O/c7-5-2-9-1-4(3-10)6(5)8/h1-3H,(H2,8,9)
- InChI Key： ZBWQOHAQWISSDZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C=O)=C1N

Computed Properties

Exact Mass: 199.95853g/mol
Monoisotopic Mass: 199.95853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 56Å²

4-Amino-5-bromonicotinaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-Amino-5-bromonicotinaldehyde Pricemore >>

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